Clathrin TD vs Dynamin GTPase Targeting
Pitstop1 selectively binds the clathrin terminal domain (TD) Site 1, disrupting the interaction between clathrin and amphiphysin, as confirmed by X-ray crystallography at 1.70 Å resolution (PDB 2XZG) [1]. In contrast, dynasore and Dyngo-4a target the GTPase domain of dynamin, a mechanistically distinct protein required for vesicle scission downstream of clathrin coat assembly [2]. The dynamin inhibitors dynasore (IC₅₀ ~ 15 μM) and Dyngo-4a (IC₅₀ = 0.38 μM for brain DynI; IC₅₀ = 5.7 μM for cellular transferrin endocytosis) do not bind clathrin and therefore cannot substitute for Pitstop1 in experiments requiring selective clathrin TD blockade [2]. Importantly, dynasore has documented off-target effects on VEGFR2 signalling that are endocytosis-independent, whereas Pitstop1's action is confined to clathrin TD engagement [3].
| Evidence Dimension | Molecular target and binding site |
|---|---|
| Target Compound Data | Clathrin terminal domain Site 1; X-ray validated at 1.70 Å resolution; IC₅₀ = 18 μM (ELISA, TD–amphiphysin interaction) |
| Comparator Or Baseline | Dynasore: dynamin GTPase domain, IC₅₀ ~15 μM (in vitro GTPase assay). Dyngo-4a: dynamin GTPase domain, IC₅₀ = 0.38 μM (brain DynI), 5.7 μM (transferrin endocytosis in cells) |
| Quantified Difference | Orthogonal protein targets — Pitstop1 acts on clathrin (coat assembly); dynasore/Dyngo-4a act on dynamin (scission). Dynasore exhibits detergent-dependent potency loss (IC₅₀ increases from ~15 μM to 479 μM in the presence of detergents), a confounder absent for Pitstop1. |
| Conditions | X-ray crystallography (PDB 2XZG); ELISA (clathrin TD–amphiphysin B/C); in vitro dynamin GTPase assay; cellular transferrin uptake assay (HeLa, U2OS) |
Why This Matters
Selecting Pitstop1 ensures clathrin TD–specific inhibition without confounding effects on dynamin GTPase activity, enabling clean dissection of clathrin's role in coated pit dynamics versus dynamin's role in vesicle scission.
- [1] RCSB Protein Data Bank. 2XZG: Clathrin Terminal Domain Complexed with Pitstop 1. Method: X-ray Diffraction, Resolution: 1.70 Å. Released 2011-07-13. View Source
- [2] McCluskey A, Daniel JA, Hadzic G, Chau N, Clayton EL, Mariana A, Whiting A, Gorgani NN, Lloyd J, Quan A, Moshkanbaryans L, Krishnan S, Perera S, Chircop M, von Kleist L, McGeachie AB, Howes MT, Parton RG, Campbell M, Sakoff JA, Wang X, Sun JY, Robertson MJ, Deane FM, Nguyen TH, Meunier FA, Cousin MA, Robinson PJ. Building a better dynasore: the dyngo compounds potently inhibit dynamin and endocytosis. Traffic. 2013 Dec;14(12):1272-89. doi: 10.1111/tra.12119. PMID: 24025110. View Source
- [3] Basagiannis D, Zografou S, Murphy C, Fotsis T, Morbidelli L, Ziche M, Bleck C, Herbert JM, Hofer E, Nourshargh S, Vadas P, Christofori G. Dynasore impairs VEGFR2 signalling in an endocytosis-independent manner. Scientific Reports. 2017 Mar 22;7:45035. doi: 10.1038/srep45035. View Source
